Cas no 123864-17-5 (4-[[6-[(1-Oxo-2-propen-1-yl)oxy]hexyl]oxy]benzoic acid 1,1'-(1,4-phenylene) ester)

• Product Name: 4-[[6-[(1-Oxo-2-propen-1-yl)oxy]hexyl]oxy]benzoic acid 1,1'-(1,4-phenylene) ester
• CAS No: 123864-17-5
• MF: C₈H₄N₂O
• MW: 770.9g/mol
• CID: 1214854
• PubChem ID: 121230970
• Update Time: 2025-06-15

4-[[6-[(1-Oxo-2-propen-1-yl)oxy]hexyl]oxy]benzoic acid 1,1'-(1,4-phenylene) ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[6-[(1-oxo-2-propenyl)oxy]hexyl]oxy]-, 1,4-phenyleneester
• RM 1
• 4-[[6-[(1-Oxo-2-propen-1-yl)oxy]hexyl]oxy]benzoic acid 1,1'-(1,4-phenylene) ester
• Benzoic acid,4-[[6-[(1-oxo-2-propenyl)oxy]hexyl]o
• 1,4-phenylene bis(4-((acryloyloxy)methoxy)benzoate)
• 1,4-Phenylene bis[4-[6-(acryloyloxy)hexyloxy]benzoate]
• 1,4-Phenylene bis(4-((9-(acryloyloxy)-3-methylnonyl)oxy)benzoate)
• [4-[4-(3-methyl-9-prop-2-enoyloxynonoxy)benzoyl]oxyphenyl] 4-(3-methyl-9-prop-2-enoyloxynonoxy)benzoate
• CID 121230970
• 1,4-Phenylene bis(4-{[9-(acryloyloxy)-3-methylnonyl]oxy}benzoate)
• Benzoic acid, 4-[[6-[(1-oxo-2-propen-1-yl)oxy]hexyl]oxy]-, 1,1'-(1,4-phenylene) ester
• 4-[[6-[(1-Oxo-2-propen-1-yl)oxy]hexyl]oxy]benzoic acid 1,1'-(1,4-phenylene) ester ISO 9001：2015 REACH
• IBYXBHRGDTUIBX-UHFFFAOYSA-N
• 123864-17-5
• 1,4-Phenylenebis(4-((9-(acryloyloxy)-3-methylnonyl)oxy)benzoate)

• Inchi： 1S/C46H58O10/c1-5-43(47)53-31-13-9-7-11-15-35(3)29-33-51-39-21-17-37(18-22-39)45(49)55-41-25-27-42(28-26-41)56-46(50)38-19-23-40(24-20-38)52-34-30-36(4)16-12-8-10-14-32-54-44(48)6-2/h5-6,17-28,35-36H,1-2,7-16,29-34H2,3-4H3
• InChI Key： IBYXBHRGDTUIBX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC2C=CC(=CC=2)OC(C2C=CC(=CC=2)OCCC(C)CCCCCCOC(C=C)=O)=O)=CC=1)CCC(C)CCCCCCOC(C=C)=O

Computed Properties

• Exact Mass: 770.40299804g/mol
• Monoisotopic Mass: 770.40299804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 56
• Rotatable Bond Count: 32
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124
• XLogP3: 12.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.164
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

4-[[6-[(1-Oxo-2-propen-1-yl)oxy]hexyl]oxy]benzoic acid 1,1'-(1,4-phenylene) ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-[[6-[(1-Oxo-2-propen-1-yl)oxy]hexyl]oxy]benzoic acid 1,1'-(1,4-phenylene) ester

Introduction to 4-[[6-[(1-Oxo-2-propen-1-yl)oxy]hexyl]oxy]benzoic acid 1,1'-(1,4-phenylene) ester (CAS No. 123864-17-5)

4-[[6-[(1-Oxo-2-propen-1-yl)oxy]hexyl]oxy]benzoic acid 1,1'-(1,4-phenylene) ester, with the CAS number 123864-17-5, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and materials science industries. This compound is characterized by its long alkyl chain and the presence of a benzoic acid moiety, which imparts specific chemical and physical properties.

The molecular formula of 4-[[6-[(1-Oxo-2-propen-1-yl)oxy]hexyl]oxy]benzoic acid 1,1'-(1,4-phenylene) ester is C₂₈H₃₀O₆. Its molecular weight is approximately 470.53 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it an attractive candidate for various chemical reactions and formulations.

In terms of its chemical structure, the compound features a central benzene ring linked to two benzoic acid esters via a phenylene bridge. The presence of the propenyl group and the hexyl chain provides flexibility and hydrophobicity, which can influence its interactions with biological systems. The ester linkages are susceptible to hydrolysis under certain conditions, which can be exploited for controlled release applications in drug delivery systems.

Recent research has focused on the potential applications of 4-[[6-[(1-Oxo-2-propen-1-yl)oxy]hexyl]oxy]benzoic acid 1,1'-(1,4-phenylene) ester in pharmaceuticals. Studies have shown that this compound exhibits promising anti-inflammatory properties due to its ability to modulate key signaling pathways involved in inflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a potential candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 4-[[6-[(1-Oxo-2-propen-1-yl)oxy]hexyl]oxy]benzoic acid 1,1'-(1,4-phenylene) ester has also been investigated for its potential use in materials science. Its unique combination of hydrophobic and hydrophilic regions makes it suitable for self-assembling into micelles or other nanostructures. These nanostructures can be used as drug carriers or as templates for the synthesis of functional materials with controlled morphology. A recent study published in Advanced Materials highlighted the use of this compound to create biocompatible nanocarriers for targeted drug delivery.

The synthesis of 4-[[6-[(1-Oxo-2-propen-1-yl)oxy]hexyl]oxy]benzoic acid 1,1'-(1,4-phenylene) ester typically involves several steps. One common approach is to start with the corresponding benzoic acid and hexanol derivatives, which are then coupled using standard esterification techniques. The propenyl group can be introduced via an alkylation step using an appropriate halide or sulfonate reagent. The final product is purified using column chromatography or recrystallization methods to ensure high purity.

The safety profile of 4-[[6-[(1-Oxo-2-propen-1-yl)oxy]hexyl]oxy]benzoic acid 1,1'-(1,4-phenylene) ester has been evaluated in several studies. It has been found to have low toxicity when administered at therapeutic doses. However, as with any new chemical entity, thorough toxicological studies are necessary before it can be used in clinical settings. Preclinical studies have shown that this compound is well-tolerated by animals and does not exhibit significant adverse effects at relevant concentrations.

In conclusion, 4-[[6-[(1-Oxo-2-propen-1-yl)oxy]hexyl]oxy]benzoic acid 1,1'-(1,4-phenylene) ester (CAS No. 123864-17-5) is a versatile compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing various scientific fields.